Cas no 348640-12-0 (3-Bromo-5-cyanoindole-1-carboxylic acid tert-butyl ester)

• Product Name: 3-Bromo-5-cyanoindole-1-carboxylic acid tert-butyl ester
• CAS No: 348640-12-0
• MF: C₁₄H₁₃BrN₂O₂
• MW: 321.169222593308
• MDL: MFCD05864766
• CID: 304214
• PubChem ID: 40428551
• Update Time: 2025-06-10

3-Bromo-5-cyanoindole-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Boc-3-Bromo-5-cyanoindole
• 1H-Indole-1-carboxylicacid, 3-bromo-5-cyano-, 1,1-dimethylethyl ester
• 3-Bromo-5-cyanoindole-1-carboxylic acid tert-butyl ester
• tert-butyl 3-bromo-5-cyano-1H-indole-1-carboxylate
• tert-butyl 3-bromo-5-cyanoindole-1-carboxylate
• 3-bromo-5-cyano-indole-1-carboxylic acid tert-butyl ester
• OR1716
• MFCD05864766
• SCHEMBL1894228
• YNA64012
• PS-7043
• N-BOC-3-Bromo-1H-indole-5-carbonitrile
• 3-BROMO-5-CYANOINDOLE-1-CARBOXYLICACIDTERT-BUTYLESTER
• DTXSID50654335
• FT-0720108
• AKOS015898449
• 348640-12-0
• DB-069088

• MDL： MFCD05864766
• Inchi： 1S/C14H13BrN2O2/c1-14(2,3)19-13(18)17-8-11(15)10-6-9(7-16)4-5-12(10)17/h4-6,8H,1-3H3
• InChI Key： HVLILIWVZXFTEM-UHFFFAOYSA-N
• SMILES： BrC1=CN(C(=O)OC(C)(C)C)C2C=CC(C#N)=CC=21

Computed Properties

• Exact Mass: 320.01600
• Monoisotopic Mass: 320.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.41
• Boiling Point: 433°C at 760 mmHg
• Flash Point: 215.7°C
• Refractive Index: 1.597
• PSA: 55.02000
• LogP: 4.05868

3-Bromo-5-cyanoindole-1-carboxylic acid tert-butyl ester Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on 3-Bromo-5-cyanoindole-1-carboxylic acid tert-butyl ester

3-Bromo-5-cyanoindole-1-carboxylic acid tert-butyl ester: A Comprehensive Overview

CAS No 348640-12-0 corresponds to the compound known as 3-Bromo-5-cyanoindole-1-carboxylic acid tert-butyl ester, a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is notable for its unique structural features, which include a bromine atom at the 3-position, a cyano group at the 5-position, and a tert-butyl ester group attached to the indole ring. These functional groups make it a versatile building block in organic synthesis, particularly in the development of bioactive molecules and advanced materials.

The synthesis of 3-Bromo-5-cyanoindole-1-carboxylic acid tert-butyl ester typically involves multi-step reactions, often utilizing palladium-catalyzed cross-coupling techniques or other advanced methodologies. Recent studies have highlighted its role as an intermediate in the construction of heterocyclic compounds, which are of great interest in drug discovery and materials engineering. For instance, researchers have employed this compound to synthesize novel indole derivatives with enhanced pharmacological properties, such as improved bioavailability and selectivity.

In terms of applications, 3-Bromo-5-cyanoindole-1-carboxylic acid tert-butyl ester has found utility in the development of fluorescent sensors and optoelectronic materials. Its indole core, combined with electron-withdrawing groups like bromine and cyano, enables strong fluorescence emission under specific conditions. This property has been leveraged in the creation of sensors for detecting metal ions and other analytes in environmental and biomedical settings. Recent advancements have demonstrated its potential in designing sensors with high sensitivity and selectivity.

The compound's tert-butyl ester group also plays a crucial role in its reactivity and solubility properties. This group can be readily modified through hydrolysis or other transformations, allowing for further functionalization of the molecule. Such versatility has made it a valuable substrate in click chemistry and other modular synthetic strategies. For example, recent research has utilized this compound to construct supramolecular assemblies with applications in drug delivery and catalysis.

From a structural perspective, the indole ring in 3-Bromo-5-cyanoindole-1-carboxylic acid tert-butyl ester is highly conjugated, contributing to its electronic properties. The presence of bromine at the 3-position introduces steric hindrance and modulates the electronic environment of the ring, while the cyano group at position 5 enhances electron withdrawal effects. These features collectively influence the compound's reactivity, stability, and optical properties.

In conclusion, CAS No 348640-12-0, or 3-Bromo-5-cyanoindole-1-carboxylic acid tert-butyl ester, stands as a testament to the ingenuity of modern organic chemistry. Its unique structure and functional groups make it an invaluable tool in various research domains, from drug discovery to materials science. As ongoing research continues to uncover new applications and synthetic routes for this compound, its significance in both academic and industrial settings is expected to grow further.